Cas no 1693985-12-4 (7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide)

7-(Aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with an aminomethyl substituent at the 7-position and a carboxamide group at the 3-position. This structure imparts versatility in medicinal chemistry, particularly as a key intermediate in the synthesis of biologically active molecules. Its rigid bicyclic framework and functional groups enable selective modifications, making it valuable for drug discovery, especially in targeting enzyme inhibitors or receptor modulators. The compound's stability and synthetic accessibility further enhance its utility in pharmaceutical research. Proper handling and storage under controlled conditions are recommended to maintain its integrity.
7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide structure
1693985-12-4 structure
Product Name:7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide
CAS No:1693985-12-4
MF:C8H9N5O
MW:191.189960241318
CID:5737975
PubChem ID:103317041
Update Time:2025-08-04

7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 7-(Aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
    • 1693985-12-4
    • EN300-1118269
    • Pyrazolo[1,5-a]pyrimidine-3-carboxamide, 7-(aminomethyl)-
    • 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide
    • Inchi: 1S/C8H9N5O/c9-3-5-1-2-11-8-6(7(10)14)4-12-13(5)8/h1-2,4H,3,9H2,(H2,10,14)
    • InChI Key: KLCUKOXTCLUYAR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=NN2C=1N=CC=C2CN)N

Computed Properties

  • Exact Mass: 191.08070993g/mol
  • Monoisotopic Mass: 191.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 99.3Ų

Experimental Properties

  • Density: 1.65±0.1 g/cm3(Predicted)
  • pka: 12.47±0.50(Predicted)

7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1118269-0.05g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
0.05g
$1068.0 2023-10-27
Enamine
EN300-1118269-0.1g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
0.1g
$1119.0 2023-10-27
Enamine
EN300-1118269-0.25g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
0.25g
$1170.0 2023-10-27
Enamine
EN300-1118269-0.5g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
0.5g
$1221.0 2023-10-27
Enamine
EN300-1118269-1.0g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4
1g
$1643.0 2023-06-09
Enamine
EN300-1118269-2.5g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
2.5g
$2492.0 2023-10-27
Enamine
EN300-1118269-5.0g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4
5g
$4764.0 2023-06-09
Enamine
EN300-1118269-10.0g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4
10g
$7065.0 2023-06-09
Enamine
EN300-1118269-1g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
1g
$1272.0 2023-10-27
Enamine
EN300-1118269-5g
7-(aminomethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
1693985-12-4 95%
5g
$3687.0 2023-10-27

Additional information on 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide

Introduction to 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide (CAS No. 1693985-12-4)

7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide (CAS No. 1693985-12-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the pyrazoloapyrimidine class, a scaffold that has been extensively studied for its role in drug discovery, particularly in the development of small-molecule inhibitors targeting various diseases. The presence of both an amine and a carboxamide functional group in its structure suggests a high degree of chemical versatility, making it a promising candidate for further exploration.

The pyrazolo1,5-apyrimidine core is known for its ability to interact with biological targets in multiple ways, including through hydrogen bonding and hydrophobic interactions. This structural motif has been incorporated into numerous drug candidates that have advanced into clinical trials, highlighting its importance as a pharmacophore. The specific substitution pattern in 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide introduces additional potential binding sites and modulates its pharmacokinetic profile, which could be exploited for therapeutic purposes.

In recent years, there has been a surge in interest regarding the development of novel inhibitors for kinases and other enzymes involved in cancer progression. The aminomethyl group in this compound provides a handle for further derivatization, allowing researchers to fine-tune its binding affinity and selectivity. This flexibility has made it a valuable building block in medicinal chemistry campaigns aimed at identifying compounds with improved efficacy and reduced toxicity.

One of the most compelling aspects of 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide is its potential as an intermediate in the synthesis of more complex molecules. The carboxamide functionality can be readily modified through various chemical reactions, such as coupling with amino acids or other biomolecules, enabling the creation of peptidomimetics or protein-protein interaction inhibitors. These modifications are crucial for enhancing the pharmacological properties of drug candidates and expanding their therapeutic applications.

Recent studies have demonstrated the utility of pyrazoloapyrimidine derivatives in modulating inflammatory pathways and immune responses. The structural features of 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide align well with known bioactive scaffolds that have shown promise in preclinical models. For instance, derivatives of this class have been reported to inhibit the activity of Janus kinases (JAKs), which play a central role in signaling pathways associated with autoimmune diseases and cancer. The ability to target these pathways opens up new avenues for therapeutic intervention.

The synthesis of 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include condensation reactions to form the pyrazoloapyrimidine core, followed by functional group manipulations to introduce the amine and carboxamide moieties. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing the environmental impact of producing such compounds on an industrial scale.

The pharmacological profile of 7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide is still under active investigation, but preliminary data suggest that it exhibits notable activity against certain cancer cell lines. By leveraging computational modeling and high-throughput screening techniques, researchers have identified lead compounds derived from this scaffold that show promising results in vitro. These findings underscore the importance of continued exploration into its biological activities and mechanisms of action.

In conclusion,7-(aminomethyl)pyrazolo1,5-apyrimidine-3-carboxamide (CAS No. 1693985-12-4) represents a structurally intriguing compound with significant potential in pharmaceutical development. Its unique combination of functional groups and its alignment with established bioactive scaffolds make it an attractive candidate for further research. As our understanding of disease mechanisms evolves and new synthetic methodologies emerge,this compound is poised to play a pivotal role in the discovery and development of next-generation therapeutics.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.